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Compound of Interest

1,3,5-Benzenetricarbonyl
Compound Name:
trichloride

Cat. No.: B1211363

Technical Support Center: 1,3,5-Benzenetricarbonyl
Trichloride

This guide provides researchers, scientists, and drug development professionals with essential
information to prevent the hydrolysis of 1,3,5-Benzenetricarbonyl trichloride (Trimesoyl
chloride) during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 1,3,5-Benzenetricarbonyl trichloride and why is it sensitive to hydrolysis?

1,3,5-Benzenetricarbonyl trichloride, also known as trimesoyl chloride, is a chemical
intermediate with the formula CeH3(COCI)s. As an acyl chloride, the carbonyl carbons are
highly electrophilic. This makes the molecule extremely reactive towards nucleophiles,
especially water.[1][2] When exposed to water or moisture, it readily undergoes hydrolysis, a
reaction where the chloride groups are replaced by hydroxyl groups, forming the corresponding
trimesic acid.[3][4] This reaction is often vigorous.[3][5]

Q2: How can | visually identify 1,3,5-Benzenetricarbonyl trichloride? What is its typical state?

1,3,5-Benzenetricarbonyl trichloride can appear as a white to pale-yellow or light orange
powder, lump, or a clear liquid.[3][6] It has a low melting point, in the range of 32-38 °C.[6][7]
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Consequently, it may be a solid, a liquid, or a solidified/supercooled melt at ambient
temperature.[5][8]

Q3: What are the ideal storage conditions to prevent hydrolysis?

To minimize hydrolysis, 1,3,5-Benzenetricarbonyl trichloride must be protected from
moisture.[8] Ideal storage conditions are as follows:

Container: Store in the original, tightly sealed, corrosion-resistant container.[8][9]

Atmosphere: Keep under an inert gas atmosphere, such as nitrogen or argon.[8]

Temperature: Store in a refrigerator.[7][8]

Segregation: Keep it segregated from incompatible materials like water, alcohols, strong
bases, and oxidizing agents.[3][10]

Q4: What immediate steps should | take if the compound is accidentally exposed to air?

If the compound is briefly exposed to atmospheric moisture, immediately reseal the container,
purge with an inert gas if possible, and store it in a desiccator over a strong drying agent (e.g.,
P20s) to remove any adsorbed moisture. The extent of hydrolysis will depend on the duration

of exposure and humidity levels. For critical applications, using a fresh, unopened container is
recommended.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 1,3,5-
Benzenetricarbonyl trichloride.
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Issue

Possible Cause(s)

Recommended Solution(s)

Low or No Yield of Desired

Product

Hydrolysis of the acyl chloride:

The starting material has
degraded due to improper
storage or handling, or
exposure to moisture during

the reaction.

« Ensure all glassware is
rigorously dried (oven-dried or
flame-dried) before use.[11]e
Use anhydrous grade solvents
that have been properly
stored.s Perform the entire
reaction under a dry, inert
atmosphere (e.g., nitrogen or
argon gas).[11]e If your
reaction can tolerate it, add a
non-nucleophilic base (e.g.,
pyridine, triethylamine) to the
reaction mixture. This will
scavenge the HCI byproduct
and any trace amounts of acid
that could catalyze hydrolysis.
[11]

Formation of a White

Precipitate

Precipitation of Trimesic Acid:
The acyl chloride has
hydrolyzed to its
corresponding carboxylic acid
(trimesic acid), which is often

insoluble in organic solvents.

* Confirm the identity of the
precipitate using analytical
techniques (e.g., IR
spectroscopy to look for a
broad O-H stretch).s Review
your experimental setup and
reagent handling to identify
and eliminate sources of

moisture.[11]

Inconsistent or Non-

Reproducible Results

Variable Reagent Quality: The
amount of active 1,3,5-
Benzenetricarbonyl trichloride
varies between experiments

due to partial hydrolysis.

« Use a fresh bottle of the acyl
chloride or purify the existing
stock if contamination is
suspected.» Standardize your
procedures for drying solvents
and handling all reagents to

ensure consistency.[11]
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Difficulty in Product Purification

Hydrolysis During Workup: The
product is being exposed to
water during aqueous
extraction or washing steps,
causing hydrolysis of any

unreacted starting material.

* When performing an aqueous
workup, conduct the extraction
steps quickly and at low
temperatures to minimize
contact time with the aqueous
phase. Ensure the organic
layer is thoroughly dried with
an anhydrous drying agent
(e.g., MgSOa4, Naz2S0a4) before

solvent removal.

Data Presentation

Table 1: Physical and Chemical Properties of 1,3,5-Benzenetricarbonyl Trichloride

Property Value Citations
Chemical Formula CoH3ClIz03 [12]
Molecular Weight 265.48 g/mol [3]
White to pale yellow/light
Appearance ] o [3][6]
orange solid or liquid
Melting Point 32-38 °C [61171113]
Boiling Point 180 °C at 16 mmHg [13]
N Reacts with water. Soluble in
Solubility [3][10]

chloroform and toluene.

Storage Temperature

Refrigerator; Below +30°C

(510718l

Experimental Protocols

Protocol: General Procedure for Handling 1,3,5-Benzenetricarbonyl Trichloride in an

Acylation Reaction
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This protocol provides a generalized workflow for using 1,3,5-Benzenetricarbonyl trichloride
while minimizing the risk of hydrolysis.

o Preparation of Glassware: All glassware (reaction flasks, dropping funnels, stir bars, etc.)
must be thoroughly dried in an oven at >120°C for several hours or flame-dried under
vacuum and allowed to cool to room temperature under a stream of inert gas (e.g., nitrogen
or argon).[11]

 Inert Atmosphere Setup: Assemble the glassware while still warm and maintain a positive
pressure of inert gas throughout the experiment. Use septa and cannulation techniques for
liquid transfers.

e Solvent and Reagent Preparation: Use only anhydrous grade solvents. If necessary, purify
solvents using standard distillation techniques. Ensure all other reagents are also anhydrous.

e Dispensing 1,3,5-Benzenetricarbonyl Trichloride:

o If the compound is solid, bring the sealed container to room temperature in a desiccator
before opening to prevent condensation of atmospheric moisture on the cold solid.

o Weigh the required amount quickly in a dry environment (preferably in a glovebox or under
a positive flow of inert gas) and transfer it to the reaction flask.

o If the compound is liquid, use a dry syringe to transfer the required volume.

e Running the Reaction:

[e]

Dissolve the other reactants in the anhydrous solvent in the reaction flask under an inert
atmosphere.

o Dissolve the weighed 1,3,5-Benzenetricarbonyl trichloride in a separate flask with
anhydrous solvent and add it dropwise to the main reaction mixture using a syringe or
dropping funnel.

o Include a non-nucleophilic base (e.g., triethylamine) in the reaction mixture to neutralize
the HCI generated during the acylation.[11][14]
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Workup and Purification: Once the reaction is complete, proceed with the workup. If an
agueous wash is necessary, perform it quickly with cold deionized water or brine.

Immediately separate the organic layer and dry it thoroughly with a suitable drying agent
(e.g., anhydrous magnesium sulfate).

Mandatory Visualization

Diagram 1: Workflow to Avoid Hydrolysis
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Caption: Workflow for minimizing hydrolysis of 1,3,5-Benzenetricarbonyl trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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